Cas no 40939-91-1 (1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfonylbenzene)

• Product Name: 1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfonylbenzene
• CAS No: 40939-91-1
• MF: C₁₄H₈N₂O₂S₃
• MW: 332.420518875122
• CID: 926405
• PubChem ID: 285258
• Update Time: 2025-04-19

1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfonylbenzene
• 1,1'-sulfonylbis(2-isothiocyanatobenzene)
• 3-Methyl-4-flluorophenol
• AC1L62ON
• AC1Q6URY
• AR-1I0153
• bis(2-isothiocyanatophenyl) sulfone
• NSC142074
• NSC-142074
• 40939-91-1
• DTXSID30301254
• SCHEMBL11117613

• Inchi： 1S/C14H8N2O2S3/c17-21(18,13-7-3-1-5-11(13)15-9-19)14-8-4-2-6-12(14)16-10-20/h1-8H
• InChI Key： OUMDLRNQGOKXMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N=C=S)(C1C=CC=CC=1N=C=S)(=O)=O

Computed Properties

• Exact Mass: 331.97494
• Monoisotopic Mass: 331.97479102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 58.86
• LogP: 5.06880